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Compound of Interest

Compound Name: Fraxiresinol 1-O-glucoside

Cat. No.: B12317263

Fraxiresinol 1-O-glucoside: A Reference
Standard for Phytochemical Analysis

Application Note and Detailed Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Fraxiresinol 1-O-glucoside is a lignan glycoside found in various plant species, including
those of the Acanthopanax and Fraxinus genera. As a member of the lignan family, it is
recognized for its potential antioxidant and anti-inflammatory properties. The use of a well-
characterized reference standard is critical for the accurate identification and quantification of
Fraxiresinol 1-O-glucoside in plant extracts, herbal formulations, and other botanical
matrices. This document provides detailed application notes and experimental protocols for the
use of Fraxiresinol 1-O-glucoside as a reference standard in phytochemical analysis.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of Fraxiresinol 1-O-
glucoside is fundamental for its proper handling and use as a reference standard.
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Property Value

Chemical Name (+)-Fraxiresinol 1-B-D-glucoside
CAS Number 89199-94-0

Molecular Formula C27H34013

Molecular Weight 566.56 g/mol

Appearance White to off-white powder

Purity (typical) =295% (commonly available as =98%)

Solubilit Soluble in methanol, ethanol, DMSO; sparingly
olubili
Y soluble in water

Characterization of the Reference Standard

The identity and purity of the Fraxiresinol 1-O-glucoside reference standard must be
unequivocally established. This is typically achieved through a combination of spectroscopic
and chromatographic techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is a primary method for assessing the purity of the reference standard. A typical
chromatogram should exhibit a single major peak corresponding to Fraxiresinol 1-O-
glucoside.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information, confirming the identity of the
compound.

1H-NMR (Proton NMR) Data (400 MHz, Methanol-d4) This data is representative and may vary
slightly based on instrumentation and solvent.
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Chemical Shift (5,

Coupling Constant

Multiplicity Assignment
ppm) (3, Hz)
6.70 S - Aromatic H
6.65 S - Aromatic H
4.85 d 7.5 Anomeric H (Glucose)
4.20 m - H-7
3.85 S - Methoxy H
3.83 s - Methoxy H
Sugar Protons, Other
3.70-3.30 m - _ _
Aliphatic H
3.15 m - H-8

13C-NMR (Carbon-13 NMR) Data (100 MHz, Methanol-d4) This data is representative and may
vary slightly based on instrumentation and solvent.

Chemical Shift (6, ppm)

Assignment

149.5, 148.0, 147.5, 135.0, 133.0, 119.0, 110.0,
105.0

Aromatic C

104.0 Anomeric C (Glucose)
87.0, 83.0 C-7,C-8
78.0,77.5,75.0, 71.5, 62.5 Sugar C

56.5, 56.0 Methoxy C

55.0, 45.0, 39.0 Other Aliphatic C

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of Fraxiresinol 1-O-glucoside.

Electrospray ionization (ESI) is a common technique for this analysis.
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lonization Mode Observed m/z Interpretation
ESI-Positive 589.2 [M+Na]* Sodium Adduct
ESI-Negative 565.2 [M-H]~ Deprotonated Molecule

Application: Quantitative Analysis of Fraxiresinol 1-
O-glucoside in Plant Extracts by HPLC-UV

This protocol outlines a validated method for the quantification of Fraxiresinol 1-O-glucoside
in a plant matrix using a reference standard.

Experimental Workflow
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« To cite this document: BenchChem. [Fraxiresinol 1-O-glucoside as a reference standard in
phytochemical analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12317263#fraxiresinol-1-o-glucoside-as-a-reference-
standard-in-phytochemical-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12317263?utm_src=pdf-body-img
https://www.benchchem.com/product/b12317263#fraxiresinol-1-o-glucoside-as-a-reference-standard-in-phytochemical-analysis
https://www.benchchem.com/product/b12317263#fraxiresinol-1-o-glucoside-as-a-reference-standard-in-phytochemical-analysis
https://www.benchchem.com/product/b12317263#fraxiresinol-1-o-glucoside-as-a-reference-standard-in-phytochemical-analysis
https://www.benchchem.com/product/b12317263#fraxiresinol-1-o-glucoside-as-a-reference-standard-in-phytochemical-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12317263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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